Cas no 15190-06-4 (Benzeneacetonitrile, a-[(4-methylphenyl)amino]-)

• Product Name: Benzeneacetonitrile, a-[(4-methylphenyl)amino]-
• CAS No: 15190-06-4
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 193288
• PubChem ID: 347506
• Update Time: 2025-04-19

Benzeneacetonitrile, a-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-[(4-methylphenyl)amino]-
• (2R)-2-(4-methylanilino)-2-phenylacetonitrile
• 2-(2-tolyl)thiophene
• 2-(4-methylphenyl)-1,3-thiazolane
• 2-(4-methylphenyl)-thiazolidine
• 2-(4-methylphenyl)thiophene
• 2-(4-methylphenylamino)-2-phenylacetonitrile
• 2-(4-tolyl)thiophene
• 2-(p-Methylphenyl)thiazolidine
• 2-(p-Tolyl)thiazolidine
• 2-[N-(4-methylanilino)]-2-phenylacetonitrile
• 2-phenyl-2-(p-tolylamino)acetonitrile
• 2-p-tolyl-thiazolidine
• 2-p-tolyl-thiophene
• F1912-0010
• methylphenylthiazolane
• Thiazolidine, 2-(p-tolyl)-
• NSC-406222
• 15190-06-4
• NSC406222
• AKOS005793361

• Inchi： 1S/C15H14N2/c1-12-7-9-14(10-8-12)17-15(11-16)13-5-3-2-4-6-13/h2-10,15,17H,1H3
• InChI Key： XECYKIVQTHEAFN-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.11582
• Monoisotopic Mass: 222.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 1.131
• Boiling Point: 378.8°C at 760 mmHg
• Flash Point: 182.9°C
• Refractive Index: 1.627
• PSA: 35.82
• LogP: 3.74478